Cas no 2513-77-1 (Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-)
2513-77-1 structure
Product Name:Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-
CAS No:2513-77-1
MF:C15H20O3
MW:248.317504882813
CID:287550
PubChem ID:5320420
Update Time:2025-04-19
Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-
- parthenolide
- (-)-Parthenolide
- SCHEMBL9927466
- (7E)-4,8-Dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one
- NSC-203821
- Oxireno(9,10)cyclodeca(1,2-b)furan-9(1aH)-one, 2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-, (1aR,4E,7aS,10aS,10bS)-
- KTEXNACQROZXEV-WEVVVXLNSA-N
- Germacra-1(10),11(13)-dien-12-oic acid, 4,5-.alpha.-epoxy-6-.beta.-hydroxy-, .gamma.-lactone
- 2513-77-1
- 4,5-.alpha.-Epoxy-6-.beta.-hydroxygermacra-1(10),11(13)-dien-12-oic acid .gamma.-lactone
- NCGC00095282-01
- NCGC00095282-02
- CHEMBL1601875
- NSC203821
- 4,5-alpha-Epoxy-6-beta-hydroxygermacra-1(10),11(13)-dien-12-oic acid gamma-lactone
- 1a,5-Dimethyl-8-methylene-2,3,6,7,7a,8,10a,10b-octahydrooxireno[2',3':9,10]cyclodeca[1,2-b]furan-9(1ah)-one #
-
- Inchi: 1S/C15H20O3/c1-9-5-4-8-15(3)13(18-15)12-11(7-6-9)10(2)14(16)17-12/h5,11-13H,2,4,6-8H2,1,3H3/b9-5+
- InChI Key: KTEXNACQROZXEV-WEVVVXLNSA-N
- SMILES: O1C2C3C(C(=C)C(=O)O3)CCC(C)=CCCC12C |t:13|
Computed Properties
- Exact Mass: 248.141
- Monoisotopic Mass: 248.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.13
- Boiling Point: 394.1°Cat760mmHg
- Flash Point: 166.3°C
- Refractive Index: 1.532
Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2513-77-1 (Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-) Related Products
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